Cas no 80400-93-7 (Riboflavin-3'-phosphate)

Riboflavin-3'-phosphate, also known as flavin mononucleotide (FMN), is the biologically active form of riboflavin (vitamin B2). It serves as a cofactor for numerous flavoproteins involved in redox reactions, including energy metabolism and electron transport. This phosphorylated derivative exhibits enhanced solubility in aqueous solutions compared to riboflavin, improving its bioavailability and utility in enzymatic systems. FMN is critical in cellular respiration, light detection in photoreceptors, and antioxidant defense mechanisms. Its stability and reactivity make it a preferred choice for research and industrial applications, particularly in biochemistry, pharmaceuticals, and food fortification. The compound's role in FAD synthesis further underscores its importance in metabolic pathways.

Riboflavin-3'-phosphate structure

Product Name:Riboflavin-3'-phosphate

CAS No:80400-93-7

MF:C₁₇H₂₁N₄O₉P

MW:456.343805074692

CID:4557202

Update Time:2025-11-02

Riboflavin-3'-phosphate Chemical and Physical Properties

Names and Identifiers

- VNB7M8E3AL
- Riboflavin 3'-phosphate
- Riboflavin 3'-phosphoric acid
- Riboflavin 3'-(dihydrogen phosphate)
- Unii-vnb7M8E3AL
- Riboflavin-3'-phosphate
- Inchi： 1S/C17H21N4O9P/c1-7-3-9-10(4-8(7)2)21(15-13(18-9)16(25)20-17(26)19-15)5-11(23)14(12(24)6-22)30-31(27,28)29/h3-4,11-12,14,22-24H,5-6H2,1-2H3,(H,20,25,26)(H2,27,28,29)/t11-,12+,14-/m0/s1
- InChI Key： XTUPYSORVVXTTQ-SCRDCRAPSA-N
- SMILES： P(=O)(O)(O)O[C@H]([C@@H](CO)O)[C@H](CN1C2C(C(NC(N=2)=O)=O)=NC2C=C(C)C(C)=CC1=2)O

Computed Properties

Exact Mass: 456.10461526 g/mol
Monoisotopic Mass: 456.10461526 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 31
Rotatable Bond Count: 7
Complexity: 844
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 456.3
XLogP3: -2.6
Topological Polar Surface Area: 202

Experimental Properties

Density: 1.8±0.1 g/cm3

Riboflavin-3'-phosphate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)